Cas no 2680759-38-8 (benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate)

• Product Name: benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate
• CAS No: 2680759-38-8
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6612283
• PubChem ID: 165936578
• Update Time: 2025-11-07

benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680759-38-8
• benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate
• EN300-7155686

• Inchi： 1S/C15H21NO3/c1-15(2,18)11-16(13-8-9-13)14(17)19-10-12-6-4-3-5-7-12/h3-7,13,18H,8-11H2,1-2H3
• InChI Key： JDXFESYGSFYKKN-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN(C(=O)OCC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate

Benzyl N-Cyclopropyl-N-(2-Hydroxy-2-Methylpropyl)Carbamate: A Comprehensive Overview

The compound with CAS No. 2680759-38-8, commonly referred to as benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzyl carbamate, which serves as a versatile scaffold for various chemical modifications. The benzyl group provides aromatic stability, while the N-cyclopropyl and N-(2-hydroxy-2-methylpropyl) substituents introduce unique functional groups that enhance its chemical reactivity and biological activity.

Recent studies have highlighted the potential of benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate in drug discovery and development. Its structure allows for the exploration of diverse pharmacophores, making it a valuable tool in medicinal chemistry. The cyclopropyl group, known for its strained ring system, contributes to the compound's ability to interact with biological targets through non-covalent interactions such as π-π stacking and hydrogen bonding. Similarly, the hydroxy and methylpropyl groups provide additional sites for functionalization, enabling the creation of derivatives with tailored properties.

The synthesis of benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including nucleophilic substitution, condensation reactions, and enzymatic catalysis, to optimize the production of this compound. Recent advancements in asymmetric synthesis have also allowed for the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.

In terms of applications, benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate has shown promise in several therapeutic areas. For instance, its ability to modulate enzyme activity makes it a potential candidate for anti-inflammatory and antiviral therapies. Additionally, its structural similarity to natural products has led to its use as a lead compound in the development of bioactive molecules. Ongoing research is focused on understanding its mechanism of action at the molecular level, which could pave the way for novel drug designs.

The safety and toxicity profile of benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate are critical considerations for its potential clinical use. Preclinical studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, suggesting a favorable safety margin. However, further investigations are required to fully characterize its pharmacokinetics and long-term effects in vivo.

In conclusion, benzyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate (CAS No. 2680759-38-8) is a compelling molecule with significant potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it an attractive candidate for exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is poised to play a vital role in advancing modern medicine.